Cas no 1781743-56-3 (2-Cyclopropanecarbonyl-2,6-diazaspiro[3.4]octane)

• Product Name: 2-Cyclopropanecarbonyl-2,6-diazaspiro[3.4]octane
• CAS No: 1781743-56-3
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 6020668
• PubChem ID: 84110217
• Update Time: 2025-05-22

2-Cyclopropanecarbonyl-2,6-diazaspiro[3.4]octane Chemical and Physical Properties

Names and Identifiers

• EN300-712271
• 2-cyclopropanecarbonyl-2,6-diazaspiro[3.4]octane
• 1781743-56-3
• 2-Cyclopropanecarbonyl-2,6-diazaspiro[3.4]octane

• Inchi： 1S/C10H16N2O/c13-9(8-1-2-8)12-6-10(7-12)3-4-11-5-10/h8,11H,1-7H2
• InChI Key： YREQDOHPYQEABI-UHFFFAOYSA-N
• SMILES： O=C(C1CC1)N1CC2(CNCC2)C1

Computed Properties

• Exact Mass: 180.126263138g/mol
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 32.3Ų

Additional information on 2-Cyclopropanecarbonyl-2,6-diazaspiro[3.4]octane

2-Cyclopropanecarbonyl-2,6-Diazaspiro[3.4]octane: A Comprehensive Overview

2-Cyclopropanecarbonyl-2,6-diazaspiro[3.4]octane, also known by its CAS number 1781743-56-3, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its spirocyclic structure, which combines a cyclopropane ring with a diazaspiro system, creating a molecule with intriguing properties and potential applications in drug design.

The molecular structure of 2-Cyclopropanecarbonyl-2,6-diazaspiro[3.4]octane is characterized by a spirocyclic framework where a cyclopropane ring is fused to a diazaspiro system. This arrangement imparts the molecule with exceptional stability and reactivity, making it a valuable subject for both theoretical and experimental studies. Recent research has focused on understanding the electronic properties of this compound, particularly its ability to act as a ligand in transition metal complexes.

One of the most promising applications of 1781743-56-3 lies in its potential as a building block for complex molecules in medicinal chemistry. Its spirocyclic structure allows for the creation of compounds with high bioavailability and selectivity, which are critical attributes in drug development. For instance, studies have shown that derivatives of this compound can modulate key biological targets, such as G-protein coupled receptors (GPCRs), which are implicated in numerous diseases.

The synthesis of 2-Cyclopropanecarbonyl-2,6-diazaspiro[3.4]octane involves a multi-step process that typically begins with the preparation of cyclopropane derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact of production. These improvements have made the compound more accessible for large-scale studies and commercial applications.

In terms of biological activity, 1781743-56-3 has demonstrated potent inhibitory effects against several enzymes involved in inflammatory pathways. This makes it a strong candidate for the development of anti-inflammatory drugs, particularly for conditions such as arthritis and neuroinflammation. Preclinical studies have shown that the compound exhibits favorable pharmacokinetic profiles, suggesting its potential for oral administration.

Beyond its therapeutic applications, 2-Cyclopropanecarbonyl-2,6-diazaspiro[3.4]octane has also been explored for its role in materials science. Its rigid spirocyclic structure makes it an attractive candidate for use in self-healing polymers and advanced materials with tunable mechanical properties.

In conclusion, CAS No 1781743-56-3, or 2-Cyclopropanecarbonyl-2,6-diazaspiro[3.4]octane, represents a fascinating intersection of organic chemistry and pharmacology. With ongoing research uncovering new applications and improved synthesis methods, this compound is poised to play a significant role in the development of novel therapeutics and materials.